Cas no 2137543-54-3 (2-[3-(Bromomethyl)phenyl]-4-(propan-2-yl)-1,3-thiazole)

• Product Name: 2-[3-(Bromomethyl)phenyl]-4-(propan-2-yl)-1,3-thiazole
• CAS No: 2137543-54-3
• MF: C₁₃H₁₄BrNS
• MW: 296.225961208344
• CID: 5992862
• PubChem ID: 165458832
• Update Time: 2025-07-23

2-[3-(Bromomethyl)phenyl]-4-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2137543-54-3
• EN300-741290
• 2-[3-(bromomethyl)phenyl]-4-(propan-2-yl)-1,3-thiazole
• 2-[3-(Bromomethyl)phenyl]-4-(propan-2-yl)-1,3-thiazole

• Inchi： 1S/C13H14BrNS/c1-9(2)12-8-16-13(15-12)11-5-3-4-10(6-11)7-14/h3-6,8-9H,7H2,1-2H3
• InChI Key： GVNRVIOFWPXWJX-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)C1=NC(=CS1)C(C)C

Computed Properties

• Exact Mass: 295.00303g/mol
• Monoisotopic Mass: 295.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-[3-(Bromomethyl)phenyl]-4-(propan-2-yl)-1,3-thiazole

Recent Advances in the Study of 2-[3-(Bromomethyl)phenyl]-4-(propan-2-yl)-1,3-thiazole (CAS: 2137543-54-3)

The compound 2-[3-(Bromomethyl)phenyl]-4-(propan-2-yl)-1,3-thiazole (CAS: 2137543-54-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its thiazole core and bromomethyl functional group, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and mechanism of action. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent synthetic studies have highlighted the versatility of 2-[3-(Bromomethyl)phenyl]-4-(propan-2-yl)-1,3-thiazole as a key intermediate in the preparation of more complex bioactive molecules. Researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions, enabling the construction of diverse molecular scaffolds with potential pharmacological properties. The bromomethyl group, in particular, has been leveraged for further functionalization, allowing for the introduction of various pharmacophores that enhance binding affinity and selectivity toward biological targets.

In the realm of biological evaluation, preliminary studies have demonstrated that derivatives of 2-[3-(Bromomethyl)phenyl]-4-(propan-2-yl)-1,3-thiazole exhibit promising activity against a range of disease-relevant targets. Notably, some analogs have shown inhibitory effects on specific kinases involved in cancer cell proliferation, suggesting potential applications in oncology drug development. Additionally, structural modifications of the thiazole ring have been explored to optimize pharmacokinetic properties, such as metabolic stability and membrane permeability.

Mechanistic investigations have begun to unravel the molecular interactions between this compound class and its biological targets. X-ray crystallography and molecular docking studies have provided insights into the binding modes of these molecules, revealing key interactions with active site residues. These structural insights are invaluable for the rational design of next-generation inhibitors with improved potency and selectivity.

From a medicinal chemistry perspective, the development of 2-[3-(Bromomethyl)phenyl]-4-(propan-2-yl)-1,3-thiazole derivatives has followed structure-activity relationship (SAR) principles. Systematic modifications at various positions of the thiazole core have led to the identification of critical pharmacophoric elements that contribute to biological activity. Recent patent filings indicate growing commercial interest in this compound class, with several pharmaceutical companies exploring its therapeutic potential.

Looking forward, the research community anticipates further exploration of 2-[3-(Bromomethyl)phenyl]-4-(propan-2-yl)-1,3-thiazole in diverse therapeutic areas. Current challenges include improving the selectivity profile of these compounds and addressing potential toxicity concerns associated with the bromomethyl moiety. Ongoing studies are investigating prodrug strategies and alternative functional groups that may overcome these limitations while maintaining biological activity.

In conclusion, 2-[3-(Bromomethyl)phenyl]-4-(propan-2-yl)-1,3-thiazole represents a promising scaffold in medicinal chemistry with multiple avenues for further development. The compound's synthetic accessibility and demonstrated biological activity make it a valuable tool for drug discovery efforts. As research progresses, we can expect to see more sophisticated derivatives emerging from this chemical class, potentially leading to novel therapeutic agents in the coming years.